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Compound of Interest

Compound Name: lopamidol

Cat. No.: B3332279

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the calculation and administration of
lopamidol, a non-ionic, water-soluble iodinated contrast medium, for various diagnostic
imaging procedures in small animal species. The following protocols and data are intended to
support preclinical and clinical research, ensuring safe and effective use of this contrast agent.

Introduction to lopamidol

lopamidol is a widely used contrast agent in veterinary radiology, enhancing the visualization
of internal structures during computed tomography (CT), excretory urography, and
myelography.[1][2] Its non-ionic nature results in lower osmolality compared to ionic contrast
media, reducing the risk of adverse effects.[1][2] Proper dosage calculation and administration
are critical for obtaining high-quality diagnostic images while ensuring patient safety.

Dosage and Administration

The appropriate dosage of lopamidol varies depending on the species, the imaging procedure,
and the concentration of the lopamidol solution. The following tables summarize
recommended intravenous (IV) and intrathecal dosages for common small animal species.

Table 1: Intravenous (IV) lopamidol Dosage for Dogs
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L lopamidol Administration
Application . Dosage
Concentration Notes

Administer as a bolus
injection. An 18-gauge
Computed catheter is
240 mg/mL 400 mg/kg
Tomography (CT) recommended due to
the viscosity of the

solution.[3]

- o Administer as a rapid
Excretory Urography 300 mg I/mL or similar 880 mg iodine/kg

IV bolus.[2]
General Intravenous N Maximum dose of
Not specified 400 mg/pound
Use 35g.[1]

Table 2: Intrathecal lopamidol Dosage for Dogs

(Myelography)
lopamidol Administration

Application . Dosage
Concentration Notes

Administered by
Myelography 300 mg iodine/mL 0.25 mL/kg cisterna magna
injection.[4]

Maximum dose of

Myelography Not specified 0.3 mg/kg 0.45 mL/kg.[1]

Table 3: Intravenous (IV) lopamidol Dosage for Cats
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Application

lopamidol
Concentration

Dosage

Administration
Notes

General Intravenous

Used in studies

evaluating urinary

300 mg I/mL 600 mg/kg (2 mL/k

Use J ok ( 9 iodine clearance.[5][6]

[7]

Cystography (Positive -~ Administered into the
Not specified 2-5 mL/kg

Contrast) bladder.[2]

3 mL (positive

Cystography (Double N contrast) followed by Administered into the
Not specified ]

Contrast) 2-3 mL/kg (negative bladder.[2]

contrast)

Table 4: Intravenous (IV) lopamidol Dosage for Other
Small Animal Species
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) o lopamidol
Species Application .
Concentration

Dosage

Administration
Notes

) General -
Rabbits Not specified
Research

Dosages used in
studies, but
specific general-
use
recommendation
s are not well-
established.
Renal excretion
involves tubular
mechanisms at
low blood levels
and glomerular
filtration at higher

levels.[8]

) MicroCT of Lung 370 mg
Mice -
Tumors iodine/mL

200 pL per
mouse (for a 25g

mouse)

Provided
marginal contrast
enhancement
compared to
other agents in
this specific

application.[9]

Experimental Protocols

Protocol for Intravenous Contrast-Enhanced Computed

Tomography (CT) in Dogs

Objective: To enhance the visualization of soft tissue structures.

Materials:
e lopamidol (e.g., 240 mg/mL concentration)

o Sterile syringes
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Intravenous catheter (18-gauge recommended)[3]
Anesthetic machine or constant rate infusion (CRI) setup

CT scanner

Procedure:

Patient Preparation: If the patient is dehydrated, rehydrate prior to the study, or provide 1V
fluids.[3]

Anesthesia: Anesthetize the patient. General anesthesia is typically required for CT scans.

Catheter Placement: Place an IV catheter, preferably 18-gauge, to accommodate the viscous
contrast solution.[3]

Pre-Contrast Scan: Perform an initial CT scan of the region of interest before contrast
administration for comparison.[3]

lopamidol Administration: Administer lopamidol at a dose of 400 mg/kg as a rapid
intravenous bolus.[3]

Post-Contrast Scan: Immediately following the bolus, repeat the CT scan of the region of
interest.[3] Only vascularized portions of structures will show enhancement.[3]

Monitoring: Monitor the animal closely for any adverse reactions during and after the
procedure.

Protocol for Excretory Urography in Dogs

Objective: To evaluate the kidneys, ureters, and bladder.

Materials:

lopamidol (e.g., 300 mg iodine/mL)
Sterile syringes

Intravenous catheter
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¢ Anesthetic machine

e Radiography equipment

Procedure:

Patient Preparation: Withhold food for 24 hours and administer an enema four hours prior to
anesthesia to ensure the colon is empty.[10]

o Anesthesia: Anesthetize the patient.

e Survey Radiographs: Take plain survey radiographs to check for proper exposure and
positioning.[10]

e lopamidol Administration: Place the patient in dorsal recumbency and inject lopamidol at a
dose of 880 mg iodine/kg as a rapid IV bolus.[2]

o Timed Radiographs: Obtain a series of radiographs at specific time points post-injection
(e.g., immediately, 5, 15, and 30 minutes) to visualize the different phases of excretion.[2]

Pharmacokinetics

Understanding the pharmacokinetic properties of lopamidol is essential for interpreting
imaging results and ensuring patient safety.

Table 5: Pharmacokinetic Parameters of lopamidol
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Species Key Findings

Rapidly eliminated from the central nervous
system, with over 90% cleared in 24 hours.[8]
Dogs After intrathecal injection, the disappearance
from the brain parenchyma is approximately
logarithmic with a half-life of about 22 hours.[11]

Excreted almost exclusively by the kidneys after

Rabbits ) o

intravenous injection.[12]

Urinary iodine concentration returns to baseline
Cats levels 10 days after administration of a standard

dose.[5][6]

Visualized Workflows and Pathways
Diagram 1: General Workflow for Contrast-Enhanced
Imaging

Imaging Procedure

lopamidol
Pre-Contrast Scan AT Post-Contrast Scan

Preparation Post-Procedure

Patient Preparation TSR
(e.g., Fasting, Hydration)

Patient Monitoring }—D{ Image Analysis

Click to download full resolution via product page

Caption: A generalized workflow for performing contrast-enhanced imaging in small animals.

Diagram 2: lopamidol Excretion Pathway
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Caption: The primary pathway of lopamidol excretion following intravenous administration.

Disclaimer: These notes and protocols are intended for guidance and should be adapted by
qualified professionals based on individual patient needs and institutional guidelines. Always
consult relevant literature and product inserts for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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